Cas no 935534-45-5 (6-Bromo-2-fluoro-3-methoxybenzoic acid)

6-Bromo-2-fluoro-3-methoxybenzoic acid structure

935534-45-5 structure

Product Name:6-Bromo-2-fluoro-3-methoxybenzoic acid

CAS No:935534-45-5

MF:C₈H₆BrFO₃

MW:249.033845424652

MDL:MFCD09261247

CID:1095496

PubChem ID:53438789

Update Time:2024-10-26

6-Bromo-2-fluoro-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-2-fluoro-3-methoxybenzoic acid
- 6-BROMO-2-FLUORO-3-METHOXY-BENZOIC ACID
- 6-Bromo-2-fluoro-3-methoxybenzoic acid (ACI)
- MFCD09261247
- DA-40379
- 6-BROMO-2-FLUORO-3-METHOXYBENZOICACID
- 6-Bromo-2-fluoro-3-methoxy-benzoicacid
- DTXSID10701511
- VDLHUQOLSIRYKF-UHFFFAOYSA-N
- CS-0102012
- SCHEMBL1495338
- AKOS022190229
- 935534-45-5
- SY258528
- MDL： MFCD09261247
- Inchi： 1S/C8H6BrFO3/c1-13-5-3-2-4(9)6(7(5)10)8(11)12/h2-3H,1H3,(H,11,12)
- InChI Key： VDLHUQOLSIRYKF-UHFFFAOYSA-N
- SMILES： O=C(C1C(Br)=CC=C(OC)C=1F)O

Computed Properties

Exact Mass: 247.948
Monoisotopic Mass: 247.948
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.5A^2
XLogP3: 2.2

Experimental Properties

Color/Form: No data available
Density: 1.7±0.1 g/cm3
Melting Point: Not available
Boiling Point: 335.0±42.0 °C at 760 mmHg
Flash Point: 156.4±27.9 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C

6-Bromo-2-fluoro-3-methoxybenzoic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

6-Bromo-2-fluoro-3-methoxybenzoic acid Pricemore >>

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6-Bromo-2-fluoro-3-methoxybenzoic acid Production Method

Production Method 1

137654-20-7

935534-45-5

Reaction Conditions

1.1 Reagents: Acetic acid , Bromine Solvents: Water ; rt; 1 h, rt → 60 °C

Reference

: Preparation of pyrazole derivatives as plasma kallikrein inhibitors

, World Intellectual Property Organization, , ,

Production Method 2

137654-20-7

935534-45-5

Reaction Conditions

1.1 Reagents: Bromine Solvents: Acetic acid ; overnight, 60 °C

Reference

: Preparation of bifunctional compounds and methods for the targeted degradation of androgen receptor protein

, World Intellectual Property Organization, , ,

Production Method 3

137654-20-7

935534-45-5

Reaction Conditions

1.1 Reagents: Bromine Solvents: Acetic acid , Water ; rt; 1 h, 60 °C; 60 °C → rt

Reference

: Spirotetracyclic ring compounds as beta-secretase modulators and their preparation and use in the treatment of diseases

, World Intellectual Property Organization, , ,

Production Method 4

1007455-28-8

935534-45-5

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Methanol , 1,4-Dioxane , Water ; 4 h, 50 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2

Reference

: Imidazopyridines as plasma kallikrein inhibitors and uses and preparation thereof

, United States, , ,

Production Method 5

137654-20-7

935534-45-5

Reaction Conditions

1.1 Reagents: Acetic acid , Bromine Solvents: Water ; rt; overnight, 60 °C

Reference

: Synthesis of methyl-, fluoro-, and chloro-substituted 6-hydroxyisoindolin-1-ones

Powers, James J.; Favor, David A.; Rankin, Trent; Sharma, Rashmi; Pandit, Chetan; et al, Tetrahedron Letters, 2009, 50(12), 1267-1269

Production Method 6

137654-20-7

935534-45-5

Reaction Conditions

1.1 Reagents: Bromine Solvents: Acetic acid , Water ; rt; overnight, 60 °C; 60 °C → rt

Reference

: Preparation of isoindole derivatives useful for the treatment of central nervous system (CNS) disorders

, World Intellectual Property Organization, , ,

Production Method 7

137654-20-7

935534-45-5

Reaction Conditions

1.1 Reagents: Bromine Solvents: Acetic acid , Water ; 0 °C; 1 h, 0 °C → rt

Reference

: Quinazoline derivatives as antitumor agents and their preparation

, World Intellectual Property Organization, , ,

Production Method 8

137654-20-7

935534-45-5

Reaction Conditions

1.1 Reagents: Bromine Solvents: Acetic acid , Water ; rt; 1 h, rt → 60 °C

Reference

: Preparation of N-((het)arylmethyl)heteroaryl-carboxamides compounds as plasma kallikrein inhibitors

, World Intellectual Property Organization, , ,

Production Method 9

137654-20-7

935534-45-5

Reaction Conditions

1.1 Reagents: Bromine Solvents: Acetic acid , Water ; 60 °C

Reference

: Preparation of isoindolin-1-ones as inhibitors of macrophage migration inhibitory factor

, World Intellectual Property Organization, , ,

Production Method 10

935534-45-5

Reaction Conditions

Reference

: Polymorphs of n-[6-cyano-2-fluoro)-3-methoxyphenyl) methyl]-3-(methoxymethyl)-1-({4-[(2-oxopyridin-1-yl)methyl]phenyl}methyl)pyrazole-4-carboxamide as kallikrein inhibitors

, World Intellectual Property Organization, , ,